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Compound of Interest

Compound Name: threo-Ifenprodil hemitartrate

Cat. No.: B15616709 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical reagents like threo-Ifenprodil
hemitartrate is a critical component of laboratory safety and regulatory compliance. This guide

provides essential, step-by-step information for the safe handling and disposal of this

compound.

Threo-Ifenprodil hemitartrate is a σ receptor agonist and a GluN2B subunit-selective NMDA

receptor antagonist. Due to its biological activity, careful handling and disposal are necessary

to prevent environmental contamination and potential health hazards.

Immediate Safety and Handling Protocols
Before disposal, it is crucial to handle threo-Ifenprodil hemitartrate with appropriate safety

measures. Always consult the Safety Data Sheet (SDS) for complete safety information.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Respiratory Protection: In case of insufficient ventilation or dust formation, wear a NIOSH-

approved respirator.

Body Protection: Wear a lab coat or other protective clothing.
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Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.

Prevent dust formation.

Keep the container tightly closed in a dry and well-ventilated place.[1]

Parameter Recommendation

Long-term Storage -20°C

Short-term Storage 2-8°C

Data from BioCrick Safety Data Sheet[1]

Step-by-Step Disposal Procedure
The disposal of threo-Ifenprodil hemitartrate must comply with all applicable federal, state,

and local regulations.[2] Research institutions are typically governed by the Resource

Conservation and Recovery Act (RCRA) for chemical waste disposal.[3][4]

Consult Your Institutional EHS: The first and most critical step is to contact your institution's

Environmental Health and Safety (EHS) department. They will provide specific guidance

based on your location's regulations and your institution's policies for chemical waste.

Waste Classification: Your EHS office will assist in determining if the waste is considered

hazardous. While one Safety Data Sheet indicates that threo-Ifenprodil hemitartrate is

considered non-hazardous for transport, this does not automatically exempt it from

hazardous waste regulations for disposal.[1]

Collection of Waste:

For spills or residues, carefully sweep up the solid material, avoiding dust creation.[1]
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Place the waste in a clearly labeled, sealed, and appropriate waste container. The

container should be suitable for chemical waste and provided by your EHS department.

Do not mix with other waste streams unless explicitly instructed to do so by EHS.

Labeling and Storage of Waste:

Label the waste container clearly with "Hazardous Waste" (or as directed by EHS) and the

full chemical name: "threo-Ifenprodil hemitartrate".

Include the date of accumulation and any other information required by your institution.

Store the sealed waste container in a designated, secure area away from incompatible

materials, awaiting pickup by EHS or a certified waste disposal contractor.

Final Disposal:

Your institution's EHS department will arrange for the final disposal of the chemical waste.

[4] Common disposal methods for chemical waste from research laboratories include

incineration at a licensed facility.[4][5]

Crucially, do not dispose of threo-Ifenprodil hemitartrate down the drain.[1] This can

lead to environmental contamination.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of threo-
Ifenprodil hemitartrate.
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Caption: Workflow for the safe disposal of threo-Ifenprodil hemitartrate.
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By adhering to these procedures and maintaining open communication with your institution's

safety officials, you contribute to a safer research environment for yourself, your colleagues,

and the broader community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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